3,5-dimethyl-N-{[(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)amino]carbonothioyl}benzamide

• IUPAC Name: 3,5-dimethyl-N-[(2-oxo-1,3-dihydrobenzimidazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C17H16N4O2S/c1-9-5-10(2)7-11(6-9)15(22)21-17(24)18-12-3-4-13-14(8-12)20-16(23)19-13/h3-8H,1-2H3,(H2,19,20,23)(H2,18,21,22,24)
• InChI Key: VPTJHNQVMMEJFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC(=S)NC2=CC3=C(C=C2)NC(=O)N3)C
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

3,5-dimethyl-N-{[(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)amino]carbonothioyl}benzamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.09939694 g/mol and the complexity rating of the compound is 517. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Saeed et al. (2015) explored the synthesis of various benzamide derivatives, including those similar to the chemical , for potential biological applications. These compounds were screened for their inhibitory potential against various human recombinant alkaline phosphatases and ecto-5′-nucleotidases. They present potential for further applications in medicinal chemistry due to their ability to bind nucleotide protein targets (Saeed et al., 2015).

Antimicrobial and Antioxidant Activities

• Sindhe et al. (2016) synthesized a series of N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide, similar in structure to the compound of interest, and assessed their antimicrobial and antioxidant activities. The study concluded that these compounds exhibit significant biological activities (Sindhe et al., 2016).

Pro-Apoptotic and Anticancer Agents

• Research by Yılmaz et al. (2015) focused on synthesizing derivatives of indapamide, including compounds with a similar structure to the chemical , for potential use as anticancer agents. The study demonstrated that certain derivatives exhibit significant proapoptotic activity against melanoma cell lines, suggesting their potential as anticancer drugs (Yılmaz et al., 2015).

Heterocyclic Synthesis

• Fadda et al. (2012) investigated the use of enaminonitriles in the synthesis of various pyrazole, pyridine, and pyrimidine derivatives, similar to the compound of interest. These synthesized compounds were characterized by elemental analyses and spectral data, demonstrating their potential in heterocyclic chemistry (Fadda et al., 2012).